Cas no 598298-10-3 (4-chloro-2-(methylthio)thieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(methylthio)thieno2,3-dpyrimidine
• CAS No: 598298-10-3
• MF: C₇H₅ClN₂S₂
• MW: 216.710997343063
• MDL: MFCD12407812
• CID: 1037493
• PubChem ID: 21988351
• Update Time: 2025-10-29

4-chloro-2-(methylthio)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylthio)thieno[2,3-d]pyrimidine
• 4-Chloro-2-(methylsulfanyl)thieno[2,3-d]pyrimidine
• 4-chloro-2-methylsulfanylthieno[2,3-d]pyrimidine
• 4-chloro-2-methylsulfanyl-thieno[2,3-d]pyrimidine
• MPSIJWLMMVUKGB-UHFFFAOYSA-N
• Thieno[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-
• DB-072702
• DTXSID20621236
• J-514909
• MFCD12407812
• AKOS005073856
• CS-0317489
• SCHEMBL3234762
• 598298-10-3
• AMY9204
• 4-chloro-2-(methylthio)thieno2,3-dpyrimidine

• MDL： MFCD12407812
• Inchi： 1S/C7H5ClN2S2/c1-11-7-9-5(8)4-2-3-12-6(4)10-7/h2-3H,1H3
• InChI Key： MPSIJWLMMVUKGB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(=N1)SC

Computed Properties

• Exact Mass: 215.95800
• Monoisotopic Mass: 215.9582682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.53
• PSA: 79.32000
• LogP: 3.06660

4-chloro-2-(methylthio)thieno2,3-dpyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-(methylthio)thieno2,3-dpyrimidine

Comprehensive Overview of 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine (CAS No. 598298-10-3)

4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine (CAS No. 598298-10-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyrimidine derivative is characterized by a fused ring system, combining a thiophene and a pyrimidine moiety, which enhances its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications for drug discovery, given its ability to interact with various biological targets.

The compound's chloro and methylthio substituents play a critical role in its reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. For instance, its structural similarity to purine bases allows it to mimic natural substrates in enzymatic reactions, a feature highly sought after in medicinal chemistry.

In the context of current trends, 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine aligns with the growing demand for small-molecule drugs and precision agriculture solutions. Searches for "thienopyrimidine derivatives in drug design" or "CAS 598298-10-3 applications" have surged, reflecting its relevance in cutting-edge research. Additionally, its potential role in addressing antibiotic resistance and crop protection aligns with global challenges, further driving interest.

From a synthetic perspective, the compound's stability under various conditions makes it suitable for scalable production. Its electrophilic sites enable further functionalization, allowing chemists to tailor its properties for specific applications. This adaptability is crucial for industries focusing on high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also paramount. While 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on chemical sustainability.

In summary, CAS No. 598298-10-3 represents a promising scaffold for innovation across multiple disciplines. Its integration into drug discovery pipelines and agrochemical formulations underscores its value as a research tool. As scientific inquiries evolve, this compound is poised to remain at the forefront of heterocyclic chemistry advancements.